Cas no 1338968-66-3 (3-[(3-Methylphenyl)methylsulfanyl]butan-2-one)

• Product Name: 3-[(3-Methylphenyl)methylsulfanyl]butan-2-one
• CAS No: 1338968-66-3
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 5250555
• Update Time: 2025-08-03

3-[(3-Methylphenyl)methylsulfanyl]butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-methylphenyl)methyl]sulfanyl}butan-2-one
• 3-[(3-Methylphenyl)methylsulfanyl]butan-2-one

• Inchi： 1S/C12H16OS/c1-9-5-4-6-12(7-9)8-14-11(3)10(2)13/h4-7,11H,8H2,1-3H3
• InChI Key： ZUEYCJYHWVLWGZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)C(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes